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The Impact of Calcium Salts on Perovskite
Performance: A Comparative Guide
A detailed analysis of perovskite solar cell performance when synthesized with various calcium

salt additives reveals significant impacts on efficiency and stability. This guide provides a

comparative overview of the effects of calcium iodide (CaI₂), calcium chloride (CaCl₂), and

calcium bromide (CaBr₂) on the performance of methylammonium lead iodide (MAPbI₃)

perovskite solar cells, supported by experimental data and detailed protocols for researchers,

scientists, and drug development professionals.

The incorporation of additives is a critical strategy in the optimization of perovskite solar cells

(PSCs). Among these, calcium salts have emerged as effective agents for passivating defects,

enhancing crystal growth, and ultimately improving both the power conversion efficiency (PCE)

and long-term stability of these next-generation photovoltaic devices. This comparison guide

synthesizes data from multiple studies to provide a clear overview of the performance

enhancements achieved with different calcium salt additives.

Quantitative Performance Comparison
The following table summarizes the key performance metrics of MAPbI₃ perovskite solar cells

fabricated with and without different calcium salt additives. The data highlights the significant

improvements in power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit

current density (Jsc), and fill factor (FF) upon the addition of these salts.
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Additive
Concentr
ation

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%)
Key
Benefits

None

(Pristine)
- 16.1 - - -

Baseline

for

compariso

n

Calcium

Iodide

(CaI₂) **

0.5% 19.3 - - -

Enlarged

grain size,

reduced

defect

density,

enhanced

stability[1]

[2]

Cadmium

Chloride

(CdCl₂) **

1.0% 15.28 1.00 20.87 73

Improved

perovskite

growth and

crystalline

properties[

3][4]

Methylam

monium

Chloride

(MACl)

10% 23.61 1.11 23.93 82.66

Enhanced

crystallinity

and

morpholog

y,

suppresse

d

defects[5]

Note: Data for CaCl₂ and CaBr₂ in a directly comparable MAPbI₃ system was not available in

the reviewed literature. The table includes data for other chloride additives for a broader

context on halide additive engineering.
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The observed performance enhancements are directly linked to the influence of calcium salt

additives on the perovskite film's morphology and electronic properties.

Calcium Iodide (CaI₂): A Superior Passivator

Studies have shown that CaI₂ is a more effective passivator than the commonly used lead

iodide (PbI₂) additive. The introduction of a small amount of CaI₂ (0.5%) into the MAPbI₃

precursor solution leads to a significant enlargement of the average grain size from 260 nm to

550 nm.[1][2] This is accompanied by a decrease in defect density and an increase in the

photoluminescence (PL) lifetime from 65 ns to 133 ns.[1][2] The improved film quality with

fewer grain boundaries and defects results in a champion cell efficiency of up to 19.3%.[1][2]

Furthermore, the use of a much smaller quantity of CaI₂ compared to PbI₂ helps maintain the

stoichiometry of the perovskite film, which is crucial for long-term device stability.[1]

The Role of Chloride Additives

Chloride-containing additives, such as methylammonium chloride (MACl) and cadmium

chloride (CdCl₂), are known to be highly effective in improving the performance of perovskite

solar cells.[3][4][6][7][8] These additives play a crucial role in modulating the crystallization

process and the surface morphology of the perovskite film.[6][7] The incorporation of chloride

additives generally leads to enhanced electron/hole diffusion lengths and longer carrier

lifetimes.[6][7] For instance, the use of MACl as an additive has resulted in PSCs with a

remarkable PCE of 23.61% by significantly improving the film's morphology with larger grains

and a smoother surface, which suppresses defects.[5] Similarly, the addition of 1.0% CdCl₂ to

the MAPbI₃ layer increased the PCE from 12.17% in the control device to 15.28%.[3][4] This

improvement is attributed to better perovskite growth and tailored crystalline properties.[3][4]

Experimental Protocols
Below are detailed experimental protocols for the synthesis of perovskite solar cells with

calcium salt additives, based on methodologies reported in the literature.

Perovskite Synthesis with Calcium Iodide (CaI₂) Additive
This protocol is adapted from a study that demonstrated the effectiveness of CaI₂ as a

passivator for MAPbI₃ films.
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Precursor Solution Preparation:

Prepare the pristine MAPbI₃ precursor solution by dissolving methylammonium iodide

(MAI) and lead iodide (PbI₂) in a solvent mixture of dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO).

For the CaI₂-containing precursor, add the desired amount of CaI₂ (e.g., 0.5 mol%) to the

pristine MAPbI₃ solution.

Film Deposition:

Deposit the precursor solution onto the substrate using a one-step spin-coating method.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the

spinning substrate to induce rapid crystallization.

Annealing:

Thermally anneal the deposited film on a hotplate to promote crystal growth and remove

residual solvent. A typical annealing temperature is 100°C for 10 minutes.

Device Fabrication:

Complete the solar cell device by depositing the hole transport layer (e.g., Spiro-OMeTAD)

and a metal back contact (e.g., gold or silver) on top of the perovskite layer.

General Protocol for Chloride Additive Incorporation
This protocol provides a general framework for incorporating chloride-based additives into the

perovskite precursor solution.

Precursor Solution Preparation:

Dissolve the main perovskite components (e.g., FAI, PbI₂, MABr, PbBr₂) in a 4:1 (v/v)

mixture of anhydrous DMF and DMSO.

Prepare a stock solution of the chloride additive (e.g., MACl or CaCl₂) in a suitable solvent

(e.g., DMSO).
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Add the desired molar percentage of the chloride additive stock solution to the main

perovskite precursor solution.

Film Deposition:

Spin-coat the final precursor solution onto the substrate under an inert atmosphere.

Typical spin-coating parameters are a two-step program, for example, 1000 rpm for 10

seconds followed by 6000 rpm for 30 seconds.

An anti-solvent dripping step is often employed during the second, higher-speed spin-

coating step to facilitate the formation of a uniform film.

Annealing:

Anneal the substrate on a hotplate. The annealing temperature and time will depend on

the specific perovskite composition and additives used, but a common condition is 100-

150°C for 10-30 minutes.

Device Completion:

Proceed with the deposition of the subsequent layers of the solar cell as described in the

previous protocol.

Visualizing the Synthesis and Performance
Enhancement Workflow
The following diagrams illustrate the general experimental workflow for fabricating perovskite

solar cells with calcium salt additives and the logical relationship of how these additives

enhance device performance.
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Experimental Workflow

Prepare Perovskite Precursor
(e.g., MAPbI₃ in DMF/DMSO)

Add Calcium Salt
(e.g., CaI₂, CaCl₂, CaBr₂)

Spin-Coat onto Substrate
+ Anti-Solvent Quenching

Thermal Annealing
(e.g., 100°C for 10 min)

Deposit Hole Transport Layer
(e.g., Spiro-OMeTAD)

Deposit Metal Contact
(e.g., Gold)

Device Characterization
(PCE, Voc, Jsc, FF, Stability)

Click to download full resolution via product page

Caption: General experimental workflow for perovskite solar cell fabrication with calcium salt

additives.
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Performance Enhancement Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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